Cas no 1890794-11-2 (4-Pyridinesulfonyl chloride, 2-amino-)

• Product Name: 4-Pyridinesulfonyl chloride, 2-amino-
• CAS No: 1890794-11-2
• MF: C₅H₅ClN₂O₂S
• MW: 192.623398542404
• CID: 5802748
• PubChem ID: 117167854
• Update Time: 2025-06-26

4-Pyridinesulfonyl chloride, 2-amino- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinesulfonyl chloride, 2-amino-
• 2-Aminopyridine-4-sulfonyl chloride
• 1890794-11-2
• EN300-6503903

• Inchi： 1S/C5H5ClN2O2S/c6-11(9,10)4-1-2-8-5(7)3-4/h1-3H,(H2,7,8)
• InChI Key： CMMFHTKUXQKKMN-UHFFFAOYSA-N
• SMILES： C1(N)=NC=CC(S(Cl)(=O)=O)=C1

Computed Properties

• Exact Mass: 191.9760263g/mol
• Monoisotopic Mass: 191.9760263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• Density: 1.584±0.06 g/cm3(Predicted)
• Boiling Point: 373.7±27.0 °C(Predicted)
• pka: 2.06±0.11(Predicted)

Additional information on 4-Pyridinesulfonyl chloride, 2-amino-

Introduction to 4-Pyridinesulfonyl chloride, 2-amino- (CAS No. 1890794-11-2)

4-Pyridinesulfonyl chloride, 2-amino-, identified by its Chemical Abstracts Service (CAS) number 1890794-11-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents. Its unique structural features, combining a pyridine ring with a sulfonyl chloride functional group and an amino substituent, make it a versatile building block for medicinal chemists.

The< strong>pyridine core of this compound contributes to its pharmacological properties by enhancing solubility and facilitating interactions with biological targets. The presence of the< strong>sulfonyl chloride group allows for further functionalization through nucleophilic substitution reactions, enabling the creation of more complex derivatives. This reactivity is particularly valuable in drug discovery, where modifications at specific sites can fine-tune biological activity and selectivity.

In recent years, there has been growing interest in the development of< strong>pyridine-based sulfonamides due to their broad spectrum of biological activities. These compounds have shown promise in treating various diseases, including cancer, inflammation, and infectious disorders. The< strong>2-amino group in 4-Pyridinesulfonyl chloride, 2-amino- (CAS No. 1890794-11-2) is particularly important as it can be used to form amide or urea linkages, which are common motifs in drug molecules.

One of the most compelling applications of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By designing molecules that specifically inhibit kinase activity, researchers can develop targeted therapies with improved efficacy and reduced side effects. The< strong>sulfonyl chloride moiety in 4-Pyridinesulfonyl chloride, 2-amino- (CAS No. 1890794-11-2) provides a convenient handle for introducing such inhibitors into the structure.

The pharmaceutical industry has also explored the use of this compound in the development of antiviral agents. Viruses rely on host cellular machinery to replicate, and targeting viral enzymes or proteins can disrupt their life cycle. Pyridine sulfonamides have demonstrated antiviral activity against a variety of pathogens, including HIV and hepatitis C virus. The< strong>2-amino group facilitates the formation of hydrogen bonds with viral targets, enhancing binding affinity and therapeutic potency.

In addition to its pharmaceutical applications, 4-Pyridinesulfonyl chloride, 2-amino- (CAS No. 1890794-11-2) has found utility in materials science and agrochemical research. Its ability to undergo selective reactions makes it a valuable tool for constructing complex organic frameworks and functional materials. Researchers have utilized this compound to develop novel polymers with enhanced mechanical properties and chemical stability.

The synthesis of 4-Pyridinesulfonyl chloride, 2-amino- (CAS No. 1890794-11-2) typically involves multi-step organic transformations starting from commercially available pyridine derivatives. The introduction of the sulfonyl chloride group requires careful control of reaction conditions to avoid side products. Advanced synthetic techniques, such as flow chemistry and catalytic methods, have been employed to improve yield and purity.

The growing demand for high-quality intermediates like 4-Pyridinesulfonyl chloride, 2-amino- (CAS No. 1890794-11-2) has led to advancements in manufacturing processes. Continuous manufacturing technologies have enabled the production of these compounds on an industrial scale while maintaining stringent quality control standards. This ensures that researchers and pharmaceutical companies have access to reliable supplies for their synthetic needs.

In conclusion,4-Pyridinesulfonyl chloride, 2-amino- (CAS No. 1890794-11-2) is a versatile and highly valuable compound with significant applications in drug discovery and chemical synthesis. Its unique structural features make it an indispensable tool for medicinal chemists seeking to develop innovative therapeutic agents. As research continues to uncover new biological targets and synthetic methodologies, this compound will undoubtedly remain at the forefront of scientific exploration.